Cas no 5676-61-9 (2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)-)
5676-61-9 structure
Product Name:2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)-
CAS No:5676-61-9
MF:C9H7NO4
MW:193.156182527542
CID:347877
PubChem ID:5354287
Update Time:2025-04-19
2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)-
- Y0G9LX8N55
- (Z)-3-nitrocinnamic acid
- 3-Nitrocinnamic acid, (Z)-form [MI]
- NS00033341
- Cinnamic acid, m-nitro-, (Z)-
- cis-m-Nitrocinnamic acid
- NSC5408
- 5676-61-9
- 2-Propenoic acid, 3-(3-nitrophenyl)-
- Q27294102
- (2Z)-3-(3-Nitrophenyl)-2-propenoic acid
- NSC-5408
- SCHEMBL4179178
- 3-Nitrocinnamic acid, (Z)-
- Cinnamic acid, m-nitro-
- DTXSID001279309
- UNII-Y0G9LX8N55
- 2-Propenoic acid, 3-(3-nitrophenyl)-, (2Z)-
-
- Inchi: 1S/C9H7NO4/c11-9(12)5-4-7-2-1-3-8(6-7)10(13)14/h1-6H,(H,11,12)/b5-4-
- InChI Key: WWXMVRYHLZMQIG-PLNGDYQASA-N
- SMILES: [O-][N+](C1=CC=CC(/C=C\C(=O)O)=C1)=O
Computed Properties
- Exact Mass: 193.03751
- Monoisotopic Mass: 193.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 80.44
2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)- Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
5676-61-9 (2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)-) Related Products
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